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Compound of Interest

Compound Name: 1-Pentadecene

An In-Depth Technical Guide to 1-Pentadecene: Molecular Formula, Weight, and
Characterization

Abstract

This technical guide provides a comprehensive overview of 1-Pentadecene (CisHso), an
unbranched alpha-olefin with significant relevance in various scientific domains. Tailored for
researchers, scientists, and professionals in drug development, this document delves into the
core molecular properties, physicochemical characteristics, and definitive analytical verification
of 1-Pentadecene. We will establish its molecular formula and weight, detail its key physical
properties, and provide a robust, field-proven protocol for its identification and characterization
using Gas Chromatography-Mass Spectrometry (GC-MS). The methodologies described herein
are designed to ensure scientific integrity and reproducibility, forming a self-validating system
for experimental analysis.

Introduction to 1-Pentadecene

1-Pentadecene is a long-chain aliphatic hydrocarbon belonging to the alkene family.
Structurally, it is defined as an unbranched, fifteen-carbon alkene featuring a single double
bond at the C1-C2 position, making it an alpha-olefin.[1] This terminal unsaturation is a key
feature, influencing its reactivity and physical properties.

Its formal IUPAC name is pentadec-1-ene, and it is registered under CAS Number 13360-61-7.
[1][2][3] In scientific literature and commercial contexts, it may be referred to simply as
pentadecene. Beyond its role as a laboratory chemical, 1-Pentadecene has been identified as
a mammalian metabolite and is found in various natural sources, including certain plants and
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insects, where it can function as a semiochemical (a chemical involved in communication).[1][2]

[4]115]

Core Molecular Properties

A foundational understanding of 1-Pentadecene begins with its molecular formula, structure,
and weight. These properties are intrinsic to its identity and dictate its behavior in chemical and
biological systems.

Molecular Formula

The molecular formula for 1-Pentadecene is CisHso.[1][3][6] This formula indicates that each
molecule is composed of 15 carbon atoms and 30 hydrogen atoms. The general formula for
non-cyclic alkenes is CnHzn, and 1-Pentadecene fits this rule perfectly for n=15, confirming the
presence of a single double bond.

Molecular Structure

The linear formula, CH3(CH2)12CH=CHpa, illustrates the unbranched nature of the hydrocarbon
chain with the double bond located at one end.[2] This structure is visualized below.

Caption: 2D representation of the 1-Pentadecene molecular structure.

Molecular Weight

The molecular weight (MW) is calculated from the molecular formula using the atomic weights
of carbon and hydrogen.

o Atomic weight of Carbon (C) =12.011 u
o Atomic weight of Hydrogen (H) = 1.008 u

Calculation: MW = (15 x Atomic Weight of C) + (30 x Atomic Weight of H) MW = (15 x 12.011)
+ (30 x 1.008) MW = 180.165 + 30.240 MW = 210.405 g/mol

Authoritative databases confirm the molecular weight of 1-Pentadecene to be approximately
210.40 g/mol .[1][2][6] More precise measurements list the monoisotopic mass as 210.23475
Da.[1]
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Physicochemical Characteristics

The physical properties of 1-Pentadecene are critical for its handling, storage, and application
in experimental settings. The data below is compiled from verified sources.

Property Value Source(s)

Clear, colorless to light yellow

Appearance iquid [5][6]
Melting Point -4°Cto-2.8°C [11[2][5][6]
Boiling Point 268-269 °C at 760 mmHg [2][5][6]
Density ~0.775 g/mL at 25 °C [2][51[6]
Refractive Index ~1.439 at 20 °C [2]

Water Solubility Not miscible or difficult to mix [5]

Flash Point > 110 °C (> 230 °F) [2][4]1[6]

Analytical Verification Protocol: Gas
Chromatography-Mass Spectrometry (GC-MS)
Principle of the Method

For the definitive identification and purity assessment of a volatile, non-polar compound like 1-
Pentadecene, Gas Chromatography-Mass Spectrometry (GC-MS) is the industry-standard
analytical technique. The power of this method lies in its dual-stage approach:

o Gas Chromatography (GC): This stage provides high-resolution physical separation. The
sample is vaporized and travels through a long, narrow column. Separation occurs based on
the compound's boiling point and its differential interactions with the column's stationary
phase. This allows 1-Pentadecene to be isolated from solvents and potential impurities.

o Mass Spectrometry (MS): This stage provides definitive molecular identification. As the
separated compound elutes from the GC column, it is immediately ionized and fragmented in
a predictable manner. The mass spectrometer then separates these fragments based on
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their mass-to-charge (m/z) ratio, generating a unique mass spectrum that serves as a
molecular fingerprint.[7]

This combination ensures that the compound detected not only has the correct retention time
but also the exact molecular weight and fragmentation pattern, making the protocol inherently
self-validating.

Experimental Workflow

The logical flow of a GC-MS experiment is a standardized process designed for accuracy and
reproducibility.

Sample Preparation GC-MS System Data Interpretation

Dilute Sample GC Iniection Chromatographic MS lonization Mass Detection Correlate Retention Time
in Hexane ! Separation (e.g., EI) (m/z Analysis) & Analyze Mass Spectrum

Click to download full resolution via product page

Caption: Standard workflow for the GC-MS analysis of 1-Pentadecene.

Step-by-Step Methodology

This protocol outlines the necessary steps for the qualitative identification of 1-Pentadecene.
e Instrumentation & Materials

o GC-MS System: A standard Gas Chromatograph coupled to a Mass Spectrometer with an
electron ionization (EI) source.

o Reagents: 1-Pentadecene certified reference standard (>98% purity), GC-grade hexane
or dichloromethane.[7]

o Consumables: GC vials, syringes, appropriate GC column (e.g., non-polar DB-5ms or
similar).
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e Sample Preparation

o

Prepare a stock solution of the 1-Pentadecene reference standard at 1 mg/mL in hexane.

[¢]

Prepare a working sample by diluting the stock solution 1:100 in hexane to a final
concentration of 10 pg/mL.

[¢]

Prepare a solvent blank using only hexane.

[¢]

If analyzing an unknown sample, prepare it at a similar concentration.

e GC-MS Instrumental Parameters The following parameters serve as a robust starting point
and can be optimized as needed.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b078149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Parameter Setting Rationale
Standard non-polar column
30 mx 0.25 mm ID, 0.25 pm ) )
GC Column ) ) provides excellent separation
film thickness (e.g., DB-5ms)
for hydrocarbons.
Carrier Gas Helium (99.999% purity) Inert mobile phase.
] Optimal for column efficiency
Flow Rate 1.0 mL/min (constant flow)

and MS interface.

Injector Temp.

250 °C

Ensures complete and rapid

vaporization of the sample.

Oven Program

Start at 80°C, hold 2 min, ramp
to 280°C at 10°C/min, hold 5

min

Separates 1-Pentadecene
from lighter solvents and

heavier contaminants.

N . Prevents column overloading
Injection Volume 1 pL (Split mode, e.g., 50:1)

and ensures sharp peaks.

Standard temperature for
MS Source Temp. 230 °C o
stable ionization.

o Standard energy for creating
Electron lonization (El) at 70

lonization Mode reproducible fragmentation

eV
patterns.[8]
Covers the expected molecular
Mass Scan Range 40 - 400 m/z ion and key fragments of 1-

Pentadecene.

o Data Acquisition and Analysis

o

Inject the solvent blank first to ensure system cleanliness.

o

Inject the 1-Pentadecene reference standard to establish its retention time (RT) and mass
spectrum.

o

Inject the unknown sample.
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o Qualitative Analysis:

» Retention Time (RT): The peak corresponding to 1-Pentadecene in the sample
chromatogram must match the RT of the reference standard.

» Mass Spectrum: The mass spectrum of the sample peak must match the reference
spectrum. Key identifiers for 1-Pentadecene include:

= A molecular ion (M*) peak at m/z 210.[7] The presence of this peak confirms the
molecular weight.

» Characteristic fragmentation patterns for long-chain alkenes, which typically involve a
series of fragment ions separated by 14 Da (corresponding to CHz groups).

Safety and Handling

As a chemical reagent, 1-Pentadecene requires proper handling in a laboratory setting.

e Hazards: The primary hazard is aspiration toxicity; it may be fatal if swallowed and enters the
airways.[1][9] It may also cause skin and eye irritation.[1] It is classified as a combustible
liquid.[2]

o Personal Protective Equipment (PPE): Standard PPE, including safety glasses (eyeshields)
and chemical-resistant gloves, should be worn at all times.[2]

o Storage: Store in a well-ventilated area away from strong oxidizing agents. Keep containers
tightly closed in a dry and cool place.[2][6]

Conclusion

1-Pentadecene is a well-defined alpha-olefin with the molecular formula C1isHso and a
molecular weight of 210.40 g/mol . Its identity, purity, and concentration can be reliably
determined using the GC-MS protocol detailed in this guide. By correlating the retention time
and validating the mass spectrum against a certified reference standard, researchers can have
high confidence in their analytical results, ensuring the integrity and reproducibility of their
work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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